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Compound of Interest

Compound Name: Tetramethrin

Cat. No.: B7791046 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Technical Grade

Tetramethrin

Introduction
Tetramethrin is a potent, non-systemic, synthetic pyrethroid insecticide known for its rapid

knockdown effect on a broad spectrum of insect pests.[1][2] As a Type I pyrethroid, it is a key

active ingredient in numerous commercial formulations for indoor and public health

applications, targeting pests such as flies, mosquitoes, and cockroaches.[1][3] Technical grade

tetramethrin is a mixture of stereoisomers, with the [1R,trans] and [1R,cis] isomers exhibiting

the highest biological activity.[4] This guide provides a comprehensive overview of the core

physical and chemical properties of technical grade tetramethrin, detailed experimental

protocols for its analysis, and visualizations of its mechanism of action and degradation

pathways.

Chemical Identity
IUPAC Name: (1,3-Dioxo-4,5,6,7-tetrahydroisoindol-2-yl)methyl 2,2-dimethyl-3-(2-

methylprop-1-enyl)cyclopropane-1-carboxylate

CAS Number: 7696-12-0

Molecular Formula: C₁₉H₂₅NO₄
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Molecular Weight: 331.41 g/mol

Synonyms: Phthalthrin, Neo-Pynamin, Bioneopynamin, Multicide

Technical grade tetramethrin is a racemic mixture of four stereoisomers, with a typical

cis:trans isomer ratio of 1:4.

Physical and Chemical Properties
The physical and chemical properties of technical grade tetramethrin are summarized in the

tables below. These properties are crucial for formulation development, storage, and safety

assessments.

Table 1: General Physical and Chemical Properties

Property Description References

Appearance

White to ivory crystalline solid

or granules; technical grade

can be a colorless to light

yellow-brown solid.

Odor
Slight, characteristic

pyrethrum-like odor.

Physical State Solid at room temperature.

Table 2: Quantitative Physical Properties
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Property Value References

Melting Point (°C) 60 - 80

Boiling Point (°C)
180 - 190 at 0.1 mmHg (13.3

Pa)

Density (g/cm³) 1.108 at 20°C

Vapor Pressure
9.46 x 10⁻¹ mPa (7.1 x 10⁻⁶

mmHg) at 30°C

Octanol-Water Partition

Coefficient (log P)
4.73

Refractive Index (n_D) 1.5175 at 21.5°C

Table 3: Solubility Data

Solvent Solubility References

Water
1.83 - 4.6 mg/L at 25-30°C

(Sparingly soluble)

Organic Solvents

Soluble in acetone, ethanol,

methanol, hexane, n-octanol,

toluene, and xylene.

Methanol 53 g/kg

Hexane 20 g/kg

Xylene 1 kg/kg

Stability and Reactivity
Table 4: Stability and Reactivity Profile
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Condition Stability References

Thermal Stability
Stable when stored up to

50°C.

Light and Air

Unstable and subject to

degradation upon exposure to

light (photolysis) and air.

pH/Hydrolysis

Unstable under alkaline

conditions, which cause rapid

hydrolysis. The rate of

hydrolysis increases with pH. A

study showed a half-life of 2.5

years at pH 7, but only 91 days

at pH 8.

Compatibility

Compatible with most common

insecticides and synergists.

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.

Shelf Life

Has a shelf life of at least 3

years from the manufacturing

date when kept in original

sealed packaging and stored

properly.

Decomposition

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides.

Mandatory Visualizations
Mechanism of Action: Sodium Channel Modulation
Tetramethrin exerts its insecticidal effect by acting as a neurotoxin. Like other Type I

pyrethroids, it targets the voltage-gated sodium channels in the insect's nervous system. It

binds to the channels, modifying their gating kinetics and causing them to remain open for an
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extended period. This leads to a prolonged influx of sodium ions, resulting in membrane

depolarization, repetitive nerve firing, and eventual paralysis and death of the insect.
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Caption: Mechanism of action of Tetramethrin on insect voltage-gated sodium channels.

Degradation Pathway: Hydrolysis
Tetramethrin is susceptible to hydrolysis, particularly under alkaline conditions. The primary

degradation pathway involves the cleavage of the ester linkage, which is a critical step in its

environmental breakdown. This process yields chrysanthemic acid and N-

(hydroxymethyl)-3,4,5,6-tetrahydrophthalimide. Further degradation can occur, breaking down

these initial products.
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Caption: Simplified hydrolysis degradation pathway of Tetramethrin.

Experimental Protocols
Analysis of Technical Grade Tetramethrin by Gas
Chromatography (GC-FID)
This protocol outlines the method for determining the purity of technical grade tetramethrin.

Objective: To quantify the active ingredient in a technical grade sample.

Principle: The sample is dissolved in a suitable solvent with an internal standard, separated

by gas chromatography, and detected by a flame ionization detector (FID). The concentration

is determined by comparing the peak area of tetramethrin to that of the internal standard.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).
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Capillary Column suitable for pyrethroid analysis (e.g., HP-5 or equivalent).

Data acquisition and processing system.

Reagents and Standards:

Acetone (analytical grade).

Tributoxyethyl phosphate or other suitable internal standard.

Tetramethrin analytical standard.

Procedure:

Standard Preparation: Accurately weigh a known amount of tetramethrin analytical

standard and the internal standard into a volumetric flask. Dissolve and dilute to volume

with acetone.

Sample Preparation: Accurately weigh a sample of technical grade tetramethrin and the

same amount of internal standard into a volumetric flask. Dissolve and dilute to volume

with acetone.

GC Conditions:

Injector Temperature: 250°C

Detector Temperature: 270°C

Oven Program: Isothermal or a temperature gradient program suitable for separating

the isomers from impurities.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Analysis: Inject equal volumes of the standard and sample solutions into the GC system.

Quantification: Identify the peaks corresponding to tetramethrin isomers and the internal

standard based on their retention times. Calculate the concentration of tetramethrin in the

sample using the response factor determined from the standard solution.
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Caption: Experimental workflow for the analysis of technical grade Tetramethrin via GC-FID.

Determination of Hydrolysis Rate
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This protocol is designed to assess the stability of tetramethrin in aqueous solutions at

different pH levels.

Objective: To determine the hydrolysis rate constant and half-life of tetramethrin as a

function of pH.

Principle: Tetramethrin is dissolved in buffered aqueous solutions at various pH values (e.g.,

5, 7, and 9) and maintained at a constant temperature. Aliquots are taken at specific time

intervals, and the remaining concentration of tetramethrin is determined using High-

Performance Liquid Chromatography (HPLC).

Instrumentation:

HPLC system with a UV or Mass Spectrometry (MS) detector.

Reversed-phase C18 column.

Constant temperature incubator or water bath.

pH meter.

Reagents and Standards:

Tetramethrin analytical standard.

Acetonitrile (HPLC grade).

Purified water (HPLC grade).

Buffer solutions (pH 5, 7, 9).

Procedure:

Solution Preparation: Prepare sterile buffered aqueous solutions at the target pH values.

Incubation: Add a known concentration of tetramethrin to each buffer solution. The

concentration should be below its water solubility limit. Incubate the solutions in the dark at

a constant temperature (e.g., 25°C).
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Sampling: At predetermined time intervals, withdraw an aliquot from each solution. The

sampling frequency will depend on the expected degradation rate at each pH.

Analysis: Immediately analyze the aliquots by HPLC to determine the concentration of

remaining tetramethrin.

Data Analysis: Plot the natural logarithm of the tetramethrin concentration versus time.

The degradation is expected to follow pseudo-first-order kinetics. The rate constant (k) is

the negative of the slope of this line. The half-life (t₁/₂) is calculated using the formula: t₁/₂

= ln(2) / k.

Conclusion
Technical grade tetramethrin possesses a well-defined set of physical and chemical properties

that are fundamental to its application as a fast-acting insecticide. Its high efficacy is balanced

by its instability to light and alkaline conditions, which influences its formulation and

environmental fate. The analytical methods described provide robust means for quality control

and stability assessment, which are critical for researchers and professionals in the fields of

drug development, toxicology, and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. endura.it [endura.it]

2. Tetramethrin (Phthalthrin, TTM) C19H25NO4, CAS#7696-12-0 [kangmei.com]

3. Tetramethrin (UK PID) [inchem.org]

4. Tetramethrin (EHC 98, 1990) [inchem.org]

To cite this document: BenchChem. [Physical and chemical properties of technical grade
tetramethrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7791046#physical-and-chemical-properties-of-
technical-grade-tetramethrin]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b7791046?utm_src=pdf-body
https://www.benchchem.com/product/b7791046?utm_src=pdf-body
https://www.benchchem.com/product/b7791046?utm_src=pdf-body
https://www.benchchem.com/product/b7791046?utm_src=pdf-custom-synthesis
https://www.endura.it/products/tetramethrin
http://www.kangmei.com/tetramethrin.html
https://www.inchem.org/documents/ukpids/ukpids/ukpid85.htm
https://www.inchem.org/documents/ehc/ehc/ehc98.htm
https://www.benchchem.com/product/b7791046#physical-and-chemical-properties-of-technical-grade-tetramethrin
https://www.benchchem.com/product/b7791046#physical-and-chemical-properties-of-technical-grade-tetramethrin
https://www.benchchem.com/product/b7791046#physical-and-chemical-properties-of-technical-grade-tetramethrin
https://www.benchchem.com/product/b7791046#physical-and-chemical-properties-of-technical-grade-tetramethrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7791046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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